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Compound of Interest

Compound Name: 5-Hydroxy-3, 7-dimethoxyflavone

Cat. No.: B1239686

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 5-Hydroxy-3,7-dimethoxyflavone
(CAS No. 70786-48-0). The following procedures are designed to ensure safe handling,
storage, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicological properties of 5-Hydroxy-3,7-dimethoxyflavone have not been
thoroughly investigated, it may be harmful if inhaled, ingested, or absorbed through the skin.[1]
The material can be irritating to mucous membranes, the upper respiratory tract, and the eyes
and skin.[1] Therefore, adherence to standard laboratory safety protocols and the use of
appropriate personal protective equipment are crucial.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 5-Hydroxy-3,7-
dimethoxyflavone. A work area and process assessment is necessary to determine any
additional PPE requirements for specific tasks.[2]
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Protection Type

Equipment

Specifications & Rationale

Eye and Face Protection

Safety goggles with side-
shields or a face shield

Required to protect against
splashes and dust.[2] Safety
glasses must always be worn

beneath a face shield.[2]

Hand Protection

Compatible chemical-resistant

gloves

Disposable nitrile gloves are
the minimum requirement for
incidental contact.[1][2] They
should be removed
immediately after contact with

the chemical.[2]

Body Protection

Laboratory coat

An impervious lab coat should
be worn to prevent skin

exposure.[2]

Respiratory Protection

NIOSH-approved respirator

Use a suitable respirator when
handling the compound as a
powder or if adequate
ventilation is not available to

control airborne levels.[1]

Safe Handling and Operational Plan

Engineering Controls:

o Ensure adequate ventilation in the work area.

o Use process enclosures or local exhaust ventilation to control airborne dust.[1]

e An accessible safety shower and eyewash station must be available in the laboratory.

Handling Procedures:

« Avoid breathing dust, fumes, or vapors.[1]

e Do not allow the substance to come into contact with eyes, skin, or clothing.
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» Avoid prolonged or repeated exposure.[1]

e Wash hands and any exposed skin thoroughly after handling.[3]
e Do not eat, drink, or smoke in the laboratory.

Storage:

» Keep the container tightly closed.[1]

« Store in a dry, well-ventilated place.[3]

e For long-term storage, refer to the product insert; recommended storage is at -20°C for one
month or -80°C for six months.[4]

Emergency Procedures and First Aid

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids apart.[1]

Seek medical attention.[1]

Immediately wash the affected area with soap

) and plenty of water for at least 15 minutes.[1]
Skin Contact ] ) ]
Remove contaminated clothing and wash it

before reuse.[1]

Wash out the mouth with water, provided the

person is conscious.[1] Do not induce vomiting

Ingestion ) )
unless directed by medical personnel.[1] Seek
medical attention.[1]
Move the person to fresh air.[1] If breathing is
) difficult, provide oxygen. If the person is not
Inhalation

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]

Spill and Disposal Plan
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Spill Cleanup:
o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE, including a respirator, rubber boots, safety goggles, and heavy
rubber gloves.[1]

» Avoid raising dust.[1]

» Contain the spill and collect the material using a method that does not generate dust (e.qg.,
gently sweeping with a damp cloth or using a HEPA-filtered vacuum).

o Transfer the collected material to a designated chemical waste container for disposal.[1]
Disposal:

o Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.[3]

e Do not let the product enter drains.

Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural workflow for safely managing 5-Hydroxy-3,7-
dimethoxyflavone from initial risk assessment to final disposal.
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Safe Handling and Disposal Workflow for 5-Hydroxy-3,7-dimethoxyflavone

4 )

Preparation

Risk Assessment

i

Select & Don PPE

o /)

-

Handling
\J

Weigh & Prepare Solution
(in ventilated enclosure)

Perform Experiment

J

(P

ost-Experimtvent & DisposaI\

Decontaminate Glassware
& Work Area

Segregate Waste

Dispose of Waste
(per institutional guidelines)

Doff & Dispose of PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 5-Hydroxy-3,7-dimethoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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